Methyl 2-(azidomethyl)-1,3-thiazole-4-carboxylate
Overview
Description
Synthesis Analysis
This involves the methods and procedures used to synthesize the compound. It can include the starting materials, reagents, catalysts, and conditions of the synthesis process .Molecular Structure Analysis
This refers to the study of the arrangement of atoms within the molecule and the bonds between them .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes, including its reactivity and the conditions under which it reacts .Physical And Chemical Properties Analysis
This includes studying properties like boiling point, melting point, solubility, stability, and reactivity of the compound .Scientific Research Applications
Chemical Synthesis and Transformations
Methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate, derived from processes involving compounds like Methyl 2-(azidomethyl)-1,3-thiazole-4-carboxylate, is used in the synthesis of complex chemical structures. For example, it was transformed into (4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates, showcasing its utility in synthesizing heterocyclic compounds (Žugelj et al., 2009).
Precursors for Antiviral Compounds
Methyl 4-(dibromomethyl)-2-(4-chlorophenyl)thiazole-5-carboxylate, a derivative, has been studied for its potential in creating antiviral compounds. These compounds, through strategic design and synthesis, demonstrated improved antiviral potencies and metabolic stabilities, indicating the potential use of this compound derivatives in antiviral research (Mayhoub et al., 2011).
Corrosion Inhibition
Derivatives like Ethyl-2-amino-4-methyl-1,3-thiazole-5-carboxylate have been studied for their efficacy in preventing corrosion, particularly in metal alloys in acidic environments. These derivatives act as mixed-type inhibitors, forming a protective film on metal surfaces, suggesting applications in materials science and engineering (Raviprabha & Bhat, 2019).
Triazole Synthesis
The synthesis of 2-azidothiazole derivatives from this compound-related compounds has been explored for generating new 1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acids. These findings contribute to the expanding field of triazole synthesis, relevant in medicinal chemistry and drug discovery (Pokhodylo et al., 2010).
Spectroscopic Characterization
Studies involving the synthesis and characterization of thiazole derivatives, such as Ethyl 2-(4-methyl-(2-benzylidenehydrazinyl))thiazole-4-carboxylate, provide insights into their structural and electronic properties. These characterizations are crucial in developing new compounds with specific functionalities and applications (Haroon et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-(azidomethyl)-1,3-thiazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4O2S/c1-12-6(11)4-3-13-5(9-4)2-8-10-7/h3H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAFPDAGHAGVILE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CSC(=N1)CN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1646202-26-7 |
Source
|
| Record name | methyl 2-(azidomethyl)-1,3-thiazole-4-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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